2-Methyl-2-[(oxan-4-ylmethyl)amino]propane-1,3-diol

• Molecular Formula: C10H21NO3
• Molecular Weight: 203.28 g/mol
• IUPAC Name: 2-methyl-2-(oxan-4-ylmethylamino)propane-1,3-diol
• InChI: InChI=1S/C10H21NO3/c1-10(7-12,8-13)11-6-9-2-4-14-5-3-9/h9,11-13H,2-8H2,1H3
• InChI Key: XZFIJPAFMVVXHV-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)(CO)NCC1CCOCC1

Description

2-Methyl-2-[(oxan-4-ylmethyl)amino]propane-1,3-diol is a chemical compound with the molecular formula C10H21NO3 and a molecular weight of 203.28 g/mol . This compound is primarily used for research purposes and has various applications in scientific studies .

Preparation Methods

The synthesis of 2-Methyl-2-[(oxan-4-ylmethyl)amino]propane-1,3-diol involves several steps. One common synthetic route includes the reaction of oxan-4-ylmethylamine with 2-methyl-2-propene-1,3-diol under specific reaction conditions . The reaction typically requires a catalyst and is carried out at a controlled temperature to ensure the desired product is obtained. Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity .

Chemical Reactions Analysis

2-Methyl-2-[(oxan-4-ylmethyl)amino]propane-1,3-diol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups using appropriate reagents and conditions.

Scientific Research Applications

2-Methyl-2-[(oxan-4-ylmethyl)amino]propane-1,3-diol has several scientific research applications:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and effects on biological systems.

Industry: It is used in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 2-Methyl-2-[(oxan-4-ylmethyl)amino]propane-1,3-diol involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects . Detailed studies are required to fully elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

2-Methyl-2-[(oxan-4-ylmethyl)amino]propane-1,3-diol can be compared with similar compounds such as:

2-Methyl-1,3-propanediol: A related compound with similar structural features but different functional groups.

2-Amino-2-methyl-1,3-propanediol: Another similar compound used in various chemical and biological applications.

These comparisons highlight the unique properties and applications of this compound, making it a valuable compound for research and industrial purposes .